Cas no 1172379-93-9 (1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea)

1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea structure
1172379-93-9 structure
Product Name:1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
CAS No:1172379-93-9
MF:C21H25N3O3
MW:367.44150519371
CID:6387482
PubChem ID:30378391
Update Time:2025-05-18

1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
    • 1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)urea
    • 1172379-93-9
    • AKOS024513317
    • F5542-0063
    • 1-phenethyl-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)urea
    • VU0647018-1
    • Inchi: 1S/C21H25N3O3/c1-21(2)14-27-18-10-9-16(13-17(18)24(3)19(21)25)23-20(26)22-12-11-15-7-5-4-6-8-15/h4-10,13H,11-12,14H2,1-3H3,(H2,22,23,26)
    • InChI Key: XAZMJXYYYRPKEB-UHFFFAOYSA-N
    • SMILES: N(CCC1=CC=CC=C1)C(NC1=CC=C2OCC(C)(C)C(=O)N(C)C2=C1)=O

Computed Properties

  • Exact Mass: 367.18959167g/mol
  • Monoisotopic Mass: 367.18959167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 70.7Ų

1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5542-0063-2μmol
1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
1172379-93-9
2μmol
$85.5 2023-09-09
Life Chemicals
F5542-0063-5μmol
1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
1172379-93-9
5μmol
$94.5 2023-09-09
Life Chemicals
F5542-0063-10μmol
1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
1172379-93-9
10μmol
$103.5 2023-09-09
Life Chemicals
F5542-0063-20μmol
1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
1172379-93-9
20μmol
$118.5 2023-09-09
Life Chemicals
F5542-0063-1mg
1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
1172379-93-9
1mg
$81.0 2023-09-09
Life Chemicals
F5542-0063-2mg
1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
1172379-93-9
2mg
$88.5 2023-09-09
Life Chemicals
F5542-0063-3mg
1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
1172379-93-9
3mg
$94.5 2023-09-09
Life Chemicals
F5542-0063-4mg
1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
1172379-93-9
4mg
$99.0 2023-09-09
Life Chemicals
F5542-0063-5mg
1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
1172379-93-9
5mg
$103.5 2023-09-09
Life Chemicals
F5542-0063-10mg
1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea
1172379-93-9
10mg
$118.5 2023-09-09

Additional information on 1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea

Introduction to 1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea (CAS No. 1172379-93-9)

1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea, identified by its Chemical Abstracts Service (CAS) number 1172379-93-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzoxazepine class, a heterocyclic scaffold known for its diverse biological activities. The structural features of this compound, particularly its urea moiety and the fused benzoxazepine ring system, contribute to its potential as a pharmacological agent. Recent advancements in drug discovery have highlighted the importance of such multifunctional scaffolds in developing novel therapeutic strategies.

The benzoxazepine core is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. In particular, the 7-substituted benzoxazepines have been extensively studied for their pharmacological properties. The presence of a 3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro group in the benzoxazepine ring enhances the rigidity and lipophilicity of the molecule, which can be critical for binding affinity and metabolic stability. The urea functional group at the 3-position further expands the chemical space for interaction with biological receptors.

One of the most compelling aspects of 1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea is its potential application in modulating biological pathways associated with neurological disorders. The benzoxazepine scaffold has been implicated in interactions with serotonin receptors and other neurotransmitter systems. Studies have shown that derivatives of benzoxazepine can exhibit anxiolytic and antidepressant effects. The introduction of the (2-phenylethyl) group at the 1-position may further modulate these effects by influencing receptor binding kinetics and affinity.

Recent research has also explored the use of benzoxazepine derivatives as scaffolds for developing anticonvulsant and anti-inflammatory agents. The structural motif of 1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)urea aligns well with these therapeutic goals. Computational studies have suggested that this compound can interact with voltage-gated ion channels and inflammatory cytokine pathways. These interactions may underpin its potential utility in treating conditions such as epilepsy and chronic inflammation.

The synthesis of 1-(2-phenylethyl)-3-(3,3,5-trimethyl-4-oxyo-p-xylene)]urea involves multi-step organic transformations that highlight the synthetic versatility of benzoxazepine derivatives. Key synthetic steps include cyclization reactions to form the benzoxazepine ring system followed by functional group modifications to introduce the urea moiety and the (2-furylmethyl) group. Advances in catalytic methods have enabled more efficient and scalable synthesis routes for this class of compounds.

In vitro pharmacological studies have begun to elucidate the mechanism of action for 1-(2-furylmethyl)-]urea. Initial experiments suggest that this compound exhibits moderate affinity for serotonin receptors (e.g., 5-HT1A). Additionally,it demonstrates interactions with other neurotransmitter systems,including dopamine and norepinephrine pathways. These findings are supported by computational modeling studies that predict favorable binding poses within these receptor pockets.

The potential therapeutic applications of 1-(2-furylmethyl)-]urea extend beyond neurological disorders. Preliminary data indicate that this compound may also exhibit anti-proliferative effects against certain cancer cell lines. The benzoxazepine scaffold has been reported to disrupt microtubule formation,which could contribute to its cytotoxic activity. Further investigation into its mechanism of action may reveal novel insights into cancer chemotherapeutic strategies.

Regulatory considerations are an important aspect when evaluating new pharmaceutical candidates like [CAS No: 1172379]. Compliance with Good Manufacturing Practices (GMP) is essential for ensuring reproducibility and safety during clinical development。 Additionally,toxicological assessments are necessary to evaluate potential side effects before human trials can commence。 Recent guidelines from regulatory agencies emphasize the importance of comprehensive preclinical data to support safe progression into clinical phases。

The future direction for research on [CAS No: 1172379] includes both structural optimization and exploration into new therapeutic indications。 By leveraging high-throughput screening technologies, researchers aim to identify analogs with improved pharmacokinetic profiles。 Furthermore, investigating off-target effects will be crucial for understanding adverse events observed during clinical trials。

In conclusion,[CAS No: 1172379] represents a promising candidate for further development in pharmaceutical research。 Its unique structural features make it a versatile scaffold for modulating multiple biological pathways relevant to neurological disorders、cancer、and inflammation。 As our understanding of drug design evolves,compounds like this continue to offer opportunities for innovation in medicine。

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.